Cas no 5076-79-9 (5-Bromo-4-methoxy-6-phenylpyrimidine)

• Product Name: 5-Bromo-4-methoxy-6-phenylpyrimidine
• CAS No: 5076-79-9
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 1092659
• PubChem ID: 72942477
• Update Time: 2025-10-28

5-Bromo-4-methoxy-6-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methoxy-6-phenylpyrimidine
• 5076-79-9
• SB59656

• Inchi： 1S/C11H9BrN2O/c1-15-11-9(12)10(13-7-14-11)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： BCBXMEZNCACRTG-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CN=C1C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35Ų

Additional information on 5-Bromo-4-methoxy-6-phenylpyrimidine

5-Bromo-4-methoxy-6-phenylpyrimidine: A Comprehensive Overview

5-Bromo-4-methoxy-6-phenylpyrimidine (CAS No: 5076-79-9) is a heterocyclic aromatic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and versatile applications. The pyrimidine ring system, which forms the core of this molecule, is a well-known scaffold in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The bromine substituent at the 5-position and the methoxy group at the 4-position contribute to the compound's electronic properties, making it highly reactive in certain chemical transformations. Recent studies have explored the use of 5-bromo-4-methoxy-6-phenylpyrimidine as a precursor for synthesizing bioactive molecules. For instance, researchers have employed this compound in the construction of Hsp90 inhibitors, which are promising candidates for treating various cancers.

In the realm of agrochemistry, 5-bromo-4-methoxy-6-phenylpyrimidine has been investigated as a lead compound for developing fungicides and insecticides. Its ability to inhibit key enzymes involved in fungal and insect metabolism makes it a valuable asset in crop protection. Furthermore, the phenyl group at the 6-position enhances the compound's lipophilicity, improving its bioavailability when used in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-bromo-4-methoxy-6-phenylpyrimidine through various routes, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale production.

The application of 5-bromo-4-methoxy-6-phenylpyrimidine extends beyond traditional pharmaceuticals and agrochemicals. It has been utilized in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). The compound's electronic properties make it an ideal candidate for enhancing device performance in optoelectronic applications.

In conclusion, 5-bromo-4-methoxy-6-phenylpyrimidine (CAS No: 5076-79-9) is a multifaceted compound with vast potential across diverse industries. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemical science.